4-Nitro-1-(trichloromethoxy)-2-(trifluoromethyl)benzene
Overview
Description
4-Nitro-1-(trichloromethoxy)-2-(trifluoromethyl)benzene, also known as 4-NTCMB, is an organic compound with a wide range of applications in the field of scientific research. It is a useful reagent in the synthesis of organic compounds and has been used for the study of various biochemical and physiological effects. In
Mechanism Of Action
The mechanism of action of 4-Nitro-1-(trichloromethoxy)-2-(trifluoromethyl)benzene is not yet fully understood. However, it is believed that the compound acts as a Lewis acid, which can react with a Lewis base to form a complex. This complex can then undergo a variety of reactions, such as nucleophilic substitution and electrophilic addition. The resulting product can then be used in the synthesis of various organic compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-Nitro-1-(trichloromethoxy)-2-(trifluoromethyl)benzene are not yet fully understood. However, it is believed that the compound may have an effect on the metabolism of certain proteins and enzymes. In addition, it has been shown to have an inhibitory effect on the growth of certain bacteria and fungi.
Advantages And Limitations For Lab Experiments
4-Nitro-1-(trichloromethoxy)-2-(trifluoromethyl)benzene is a useful reagent in the synthesis of organic compounds. It is relatively easy to synthesize and can be used in a variety of reactions. However, it is a volatile compound and must be handled with care. In addition, it is toxic and must be handled in a well-ventilated area.
Future Directions
The potential of 4-Nitro-1-(trichloromethoxy)-2-(trifluoromethyl)benzene as a reagent in the synthesis of organic compounds is yet to be fully explored. Further research is needed to understand the biochemical and physiological effects of the compound, as well as its potential applications in the development of new drugs. In addition, more research is needed to understand the mechanism of action of the compound and its potential uses in other areas.
Scientific Research Applications
4-Nitro-1-(trichloromethoxy)-2-(trifluoromethyl)benzene has been used in various scientific research applications, such as the synthesis of organic compounds, the study of biochemical and physiological effects, and the development of new drugs. It is also used as a reagent in the synthesis of other organic compounds, such as 2-nitro-3-(trichloromethoxy)-4-(trifluoromethyl)benzene, which has been used in the synthesis of bioactive compounds.
properties
IUPAC Name |
4-nitro-1-(trichloromethoxy)-2-(trifluoromethyl)benzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H3Cl3F3NO3/c9-8(10,11)18-6-2-1-4(15(16)17)3-5(6)7(12,13)14/h1-3H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IUIOJYGUUPQWKJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1[N+](=O)[O-])C(F)(F)F)OC(Cl)(Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H3Cl3F3NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Nitro-1-(trichloromethoxy)-2-(trifluoromethyl)benzene | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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